5-amino-1-(2-chloroethyl)-1H-pyrazole-4-carbonitrile

• CAS No.: 89466-60-4
• Molecular Formula: C6H7ClN4
• Molecular Weight: 170.60 g/mol
• IUPAC Name: 5-amino-1-(2-chloroethyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C6H7ClN4/c7-1-2-11-6(9)5(3-8)4-10-11/h4H,1-2,9H2
• InChI Key: ASQDYEJRLRENDY-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1C#N)N)CCCl

Description

5-amino-1-(2-chloroethyl)-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C6H7ClN4 and its molecular weight is 170.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A suspension of 5-amino-4-cyano-1-(2hydroxyethyl)pyrazole (40 g.) and triphenylphosphine (82.7 g.) in dichloromethane (300 ml.) was cooled in a room temperature water bath while carbon tetrachloride (127 ml.) was added dropwise over 45 minutes. The resulting suspension was stirred at room temperature under nitrogen overnight, and the volatiles were then removed on a rotary evaporator, leaving an orange semisolid. This was treated with boiling EtOAc (500 ml.), chilled at 0° , filtered, and the filtrate evaporated to dryness. The residue was redissolved in THF (300 ml.) and evaporated onto flash silica gel (160 g.). This material was placed atop a column of flash silica gel (300 g.) and the desired product eluted with EtOAc/hexane (1:1 v/v). Contaminating triphenylphosphine oxide was removed by trituration with dichloromethane/hexane (1:1 v/v). The remaining solid was then recrystallized from EtOAc to give 5-amino-1-(2-chloroethyl)-4-cyanopyrazole (29.07 g.) as white crystals: m.p. 155.5-156.5 °.